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For Researchers, Scientists, and Drug Development Professionals

Introduction
ML390 is a potent and specific inhibitor of the nuclear factor erythroid 2-related factor 2 (NRF2)

pathway. NRF2 is a transcription factor that plays a critical role in the cellular defense against

oxidative stress by regulating the expression of antioxidant and detoxification genes. In various

disease states, including cancer, the NRF2 pathway can be constitutively activated, leading to

therapeutic resistance. ML390 offers a valuable tool for studying the functional role of the

NRF2 pathway and for developing novel therapeutic strategies aimed at sensitizing cancer

cells to treatment.

These application notes provide detailed protocols for the use of ML390 in in vitro cell culture

systems, including cytotoxicity assessment and analysis of its effect on NRF2 target gene

expression.

Mechanism of Action
Under basal conditions, NRF2 is kept in the cytoplasm by its negative regulator, Kelch-like

ECH-associated protein 1 (KEAP1), which facilitates its ubiquitination and subsequent

proteasomal degradation. Upon exposure to oxidative or electrophilic stress, KEAP1

undergoes a conformational change, leading to the release and nuclear translocation of NRF2.

In the nucleus, NRF2 heterodimerizes with small Maf proteins (sMaf) and binds to the

Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their
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transcription. These target genes include NAD(P)H quinone dehydrogenase 1 (NQO1) and

Heme Oxygenase 1 (HO-1), which are key enzymes in cellular detoxification and antioxidant

defense. ML390 inhibits the NRF2 pathway, though the precise mechanism of its interaction is

still under investigation, it is understood to disrupt the NRF2-ARE signaling cascade.

NRF2 Signaling Pathway and ML390 Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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